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Compound of Interest

Compound Name: 5-Fluoronicotinaldehyde

CAS No.: 39891-04-8

Cat. No.: B1315728

Get Quote

Introduction: Profile of a Key Synthetic Intermediate
5-Fluoronicotinaldehyde (CAS No. 39891-04-8), also known as 5-Fluoro-3-

pyridinecarboxaldehyde, is a heterocyclic organic compound critical to advancements in

medicinal chemistry and materials science.[1][2] Structurally, it is a pyridine ring substituted

with a fluorine atom and a reactive aldehyde functional group.[1] This unique combination

makes it a valuable intermediate in the synthesis of novel pharmaceuticals and agrochemicals,

where the fluorine substitution can enhance biological activity and lipophilicity.[1][3] Its utility in

drug development and other sensitive applications necessitates a comprehensive

understanding of its chemical properties and, most importantly, its safety profile to ensure the

protection of laboratory personnel.

This guide provides an in-depth framework for the safe handling, storage, and disposal of 5-
Fluoronicotinaldehyde, grounded in established safety protocols and material-specific data. It

is designed for researchers, chemists, and drug development professionals who handle this

compound in a laboratory setting.
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Section 1: Hazard Identification and Risk
Assessment
A thorough risk assessment is the foundation of safe laboratory practice. This begins with

understanding the inherent hazards of the material. 5-Fluoronicotinaldehyde is classified with

several hazards that demand stringent control measures.

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products. The

classifications for 5-Fluoronicotinaldehyde are summarized below.
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Hazard Class
& Category

Hazard
Statement

GHS Code Signal Word Pictogram

Skin

Corrosion/Irritatio

n, Cat. 2

Causes skin

irritation
H315 Warning

Serious Eye

Damage/Irritation

, Cat. 2A

Causes serious

eye irritation
H319 Warning

Specific Target

Organ Toxicity

(Single

Exposure), Cat.

3

May cause

respiratory

irritation

H335 Warning

Skin

Sensitization,

Cat. 1

May cause an

allergic skin

reaction

H317 Warning

Acute Toxicity,

Oral, Cat. 4

Harmful if

swallowed
H302 Warning

Data sourced

from multiple

safety data

sheets.[4][5][6][7]

Causality of Hazards:

The aldehyde group is inherently reactive and can interact with biological macromolecules,

contributing to irritation.

The fluorinated pyridine ring structure can lead to skin sensitization in susceptible individuals

upon repeated contact.[4]

As a potentially volatile or aerosolizable substance, it can irritate the mucous membranes of

the respiratory tract upon inhalation.[4]
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Physicochemical Properties
Understanding the physical properties of a compound is essential for predicting its behavior

during handling and in the event of a spill.

Property Value Source(s)

CAS Number 39891-04-8 [1][2][8]

Molecular Formula C6H4FNO [1][2][8]

Molecular Weight ~125.10 g/mol [1][8]

Appearance
Colorless to pale yellow liquid

or low-melting solid
[1][9]

Boiling Point
71-76 °C at 10 mmHg; 188.6

°C at 760 mmHg
[2][4][8]

Flash Point
67.9 °C - 104.7 °C (Closed

Cup)
[5][8]

Density ~1.27 - 1.39 g/cm³ [5][8]

Section 2: Exposure Controls and Personal
Protection
A multi-layered approach, prioritizing engineering controls and supplemented by appropriate

Personal Protective Equipment (PPE), is mandatory to mitigate the risks associated with 5-
Fluoronicotinaldehyde.

Engineering Controls
The primary line of defense is to minimize exposure at the source.

Chemical Fume Hood: All manipulations of 5-Fluoronicotinaldehyde, including weighing,

transferring, and preparing solutions, must be conducted within a certified chemical fume

hood.[10][11] This is critical to prevent inhalation of vapors or aerosols, addressing the H335

(May cause respiratory irritation) hazard directly.[4]
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Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

safely diluted and removed.[4]

Safety Stations: An operational emergency eyewash station and safety shower must be

immediately accessible in the work area.[4]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection of PPE must

be based on a thorough risk assessment of the procedures being performed.[12][13]
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PPE Category
Specification and
Rationale

Source(s)

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®,

Neoprene). These materials

are recommended for handling

halogenated organic

compounds and aldehydes.

[10] Always inspect gloves for

defects before use. Double

gloving is recommended for

enhanced protection during

transfers of neat material.[10]

[4][10][14]

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles. These must be worn

at all times to protect against

accidental splashes, directly

mitigating the H319 (Causes

serious eye irritation) hazard.

[4][10]

[4][10]

Skin & Body Protection

Flame-resistant laboratory

coat, fully buttoned. This

protects the skin on the arms

and torso from drips and

splashes. For larger-scale

operations or when there is a

significant risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.[10][14]

[4][10][14]

Section 3: Standard Operating Procedures for Safe
Handling
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Adherence to validated protocols is essential for ensuring safety and experimental

reproducibility. The following procedure details the steps for a common laboratory task

involving 5-Fluoronicotinaldehyde.

Protocol: Weighing and Dispensing
This protocol is designed to prevent contamination and personnel exposure during the

weighing of 5-Fluoronicotinaldehyde.

Step-by-Step Methodology:

Preparation: 1.1. Review Safety Information: Thoroughly review this guide and the

manufacturer's Safety Data Sheet (SDS) before starting.[10] 1.2. Prepare Workspace:

Ensure the fume hood is operational and the sash is at the appropriate height. Cover the

work surface with disposable absorbent bench paper.[10] 1.3. Assemble Equipment: Gather

all necessary items (spatula, weigh paper or tared vial, secondary container, solvent) and

place them inside the fume hood. 1.4. Don PPE: Put on all required PPE as specified in

Section 2.2.

Chemical Handling (Inside Fume Hood): 2.1. Equilibrate Compound: Allow the sealed

container of 5-Fluoronicotinaldehyde to reach ambient temperature before opening to

prevent condensation of atmospheric moisture. 2.2. Weighing: Carefully and slowly transfer

the desired amount of the compound onto weigh paper or directly into a tared container. The

key is to avoid creating dust (if solid) or splashing (if liquid).[10] 2.3. Solution Preparation: If

making a solution, add the weighed compound to the solvent in the reaction vessel. Cap the

vessel and mix gently. 2.4. Seal Primary Container: Securely close the main container of 5-
Fluoronicotinaldehyde. If the manufacturer recommends it, purge the headspace with an

inert gas like argon before sealing.[4]

Cleanup and Disposal: 3.1. Decontamination: Wipe down the spatula and any affected

surfaces within the fume hood with an appropriate solvent. Dispose of the contaminated

wipes and weigh paper as hazardous waste.[4] 3.2. Doff PPE: Remove PPE in the correct

order (gloves first), avoiding contact with the outside of contaminated items. 3.3. Personal

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[4][5]

Visualization: Safe Weighing Workflow
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The following diagram illustrates the critical steps and decision points in the safe weighing

protocol.

1. Preparation

2. Handling (Inside Fume Hood)

3. Cleanup & Final Steps

Review SDS & SOP

Verify Fume Hood Operation

Don Required PPE
(Gloves, Goggles, Lab Coat)

Tare Balance with
Weigh Vessel

Begin Work

Carefully Transfer Compound

Record Mass

Securely Seal Source
and Destination Containers

Decontaminate Work Area
& Tools

Complete Transfer

Dispose of Waste in
Labeled Container

Doff PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: A stepwise workflow for the safe weighing of 5-Fluoronicotinaldehyde.

Section 4: Storage and Chemical Incompatibility
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store in a cool, dry, well-ventilated area, away from direct sunlight and

sources of ignition.[4][15] A recommended storage temperature is between 2-8 °C.[9] The

storage area should be secured and accessible only to authorized personnel.[4][5]

Container Integrity: Keep the container tightly closed to prevent exposure to moisture and air.

[4][15] Polyethylene or polypropylene containers are suitable.[4] It is often recommended to

store reactive intermediates like this under an inert atmosphere (e.g., argon or nitrogen) to

prevent degradation.[4][15]

Chemical Incompatibility: Segregate 5-Fluoronicotinaldehyde from incompatible materials.

The primary incompatibility risk is with:

Strong Oxidizing Agents: Can cause vigorous or explosive reactions.[11]

Strong Bases/Alkalies: Can potentially catalyze decomposition or polymerization

reactions.[15]

Section 5: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental release or exposure. All

personnel must be familiar with these procedures.

Spill Response
The response to a spill depends on its scale and location.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safe-handling-of-5-fluoronicotinaldehyde
https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-5-fluoronicotinaldehyde
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7037_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://www.xixisys.com/substances/39891-04-8
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7041_msds.pdf
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://www.benchchem.com/product/b1315728/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-safe-handling-of-5-fluoronicotinaldehyde
https://www.chemsrc.com/en/cas/39891-04-8_29522.html
https://download.basf.com/p1/000000000030036725_SDS_GEN_TH/en_TH/PROPIONALDEHYDE_000000000030036725_SDS_GEN_TH_en_5-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill:
Is it small, contained,

and manageable by lab staff?

Minor Spill Protocol

Yes

Major Spill Protocol

No / Unsure

Alert others in the immediate area.

Absorb with inert material
(vermiculite, sand).

Collect waste in a sealed,
labeled container.

Decontaminate the area.

EVACUATE the area immediately.

Alert supervisor and
emergency services (EHS).

Prevent entry to the area.

Provide details to responders.

Click to download full resolution via product page

Caption: Decision tree for responding to a 5-Fluoronicotinaldehyde spill.

Minor Spill (Contained within a fume hood):
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Ensure PPE is worn.

Contain and absorb the spill with an inert material like vermiculite, sand, or earth.[4]

Carefully collect the absorbed material and any contaminated debris into a suitable,

labeled container for hazardous waste disposal.[4]

Wipe the area with a suitable solvent and decontaminate all equipment before reuse.[4]

Major Spill (Outside of a fume hood or large volume):

Evacuate all personnel from the immediate area and move upwind.[4]

Alert the institutional Emergency Response Team or EHS and inform them of the

material's identity and location.[4]

Prevent entry into the contaminated area.

Only personnel trained and equipped for hazardous material cleanup should address the

spill.[4]

First Aid Measures
In the event of personnel exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek immediate

medical attention.

[5][6]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin with copious

amounts of soap and water for

at least 15 minutes. Seek

medical attention if irritation or

a rash develops.

[4][5][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4][5][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth thoroughly with

water. Never give anything by

mouth to an unconscious

person. Seek immediate

medical attention.

[9][10]

Section 6: Waste Disposal
All waste streams containing 5-Fluoronicotinaldehyde, including neat material, contaminated

solutions, and solid labware (e.g., gloves, wipes, pipette tips), must be treated as hazardous

waste.

Waste Collection: Collect waste in sturdy, leak-proof, and chemically compatible containers

that are clearly labeled as hazardous waste.[16] The label must include the full chemical
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name, "5-Fluoronicotinaldehyde," and an approximate concentration.[16]

Segregation: Do not mix 5-Fluoronicotinaldehyde waste with incompatible waste streams

(e.g., strong oxidizers).[16]

Disposal: Disposal must be conducted through the institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[4][17] Never dispose

of this chemical down the drain or in the regular trash.[16] Decontaminate empty containers

before disposal; however, they should still be treated as hazardous waste unless thoroughly

cleaned according to an approved procedure.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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